Wnt pathway inhibitor 5

• Molecular Formula: C26H19F2N5
• Molecular Weight: 439.5 g/mol
• InChI: InChI=1S/C26H19F2N5/c1-16-10-20(6-7-29-16)24-12-18-5-9-31-26(22(18)15-32-24)33-14-17-2-3-21(23(27)11-17)19-4-8-30-25(28)13-19/h2-13,15H,14H2,1H3,(H,31,33)
• InChIKey: LQBIMMCPTIPDGX-UHFFFAOYSA-N

Wnt pathway inhibitor 5, also designated 'Compound 28', is a synthetic small molecule with the chemical formula C26H19F2N5 and CAS number 1385817-77-5. It is commercially categorized as an inhibitor of the Wnt signaling pathway, a critical regulator of cell proliferation and differentiation often implicated in cancer.

Wnt Pathway Inhibitor 5: A Critical Re-evaluation of 'Compound 28' for Research Procurement

Wnt pathway inhibitor 5, also designated 'Compound 28', is a synthetic small molecule with the chemical formula C26H19F2N5 and CAS number 1385817-77-5 . It is commercially categorized as an inhibitor of the Wnt signaling pathway, a critical regulator of cell proliferation and differentiation often implicated in cancer . The compound is reported to have an IC50 value of < 0.003 μM in assays designed to measure Wnt pathway activity and to inhibit cancer cell growth . However, rigorous independent validation studies have established that its apparent potency is an artifact of luciferase reporter assay interference, rather than a specific effect on the Wnt pathway itself [1].

• [1] Kozielewicz P, et al. A Putative Frizzled 7‑Targeting Compound Acts as a Firefly Luciferase Inhibitor. J Med Chem. 2024;67(24):22332-22341. View Source

Why Wnt Pathway Inhibitor 5 Cannot Be Substituted with Other 'Wnt Inhibitors'

The designation of 'Compound 28' as a Wnt pathway inhibitor is misleading and primarily based on an assay artifact [1]. This renders the standard procurement approach of selecting a compound based solely on its reported in-class IC50 value completely invalid. Unlike genuine, well-validated Wnt pathway inhibitors with established mechanisms of action (e.g., IWR-1 stabilizing the destruction complex , IWP-2 inhibiting Porcupine , or CCT251545 targeting CDK8/19 [2]), substituting with Wnt pathway inhibitor 5 would introduce a potent firefly luciferase inhibitor into the experimental system [1]. This critical distinction in mechanism of action is paramount for experimental integrity and downstream data interpretation, especially for assays involving luciferase-based reporters [1].

• [1] Kozielewicz P, et al. A Putative Frizzled 7‑Targeting Compound Acts as a Firefly Luciferase Inhibitor. J Med Chem. 2024;67(24):22332-22341. View Source
• [2] Mallinger A, et al. Discovery of Potent, Orally Bioavailable, Small-Molecule Inhibitors of WNT Signaling from a Cell-Based Pathway Screen. J Med Chem. 2015;58(4):1717-1735. View Source

Quantitative Evidence Differentiating Wnt Pathway Inhibitor 5 from Validated Wnt Modulators

Potent Inhibition of Firefly Luciferase, Not the Wnt Pathway

Wnt pathway inhibitor 5 (Compound 28) is a potent inhibitor of firefly luciferase (Fluc), an enzyme commonly used in reporter gene assays. Its reported Wnt inhibitory activity (IC50 < 0.003 μM) is entirely attributable to this off-target effect. In a direct head-to-head validation study, the compound's IC50 for Fluc inhibition was determined to be 30 nM [1]. This value perfectly matches the observed inhibition in the TOPFlash Wnt reporter assay, demonstrating that the compound has no detectable activity against the Wnt pathway in orthogonal, Fluc-independent assays [1]. In stark contrast, validated Wnt inhibitors like CCT251545 exhibit potent, on-target Wnt inhibition (IC50 = 5 nM in 7dF3 cells [2]) without interfering with the luciferase reporter technology [3].

Evidence Dimension	Potency of Firefly Luciferase (Fluc) Inhibition vs. Reported Wnt Pathway Inhibition
Target Compound Data	IC50 for Fluc inhibition = 30 nM [1]; IC50 for Wnt pathway inhibition (TOPFlash) < 3 nM
Comparator Or Baseline	CCT251545 (a validated Wnt inhibitor): IC50 for Wnt pathway inhibition (7dF3 cell assay) = 5 nM [2]; Fluc inhibition: Not observed/negligible [3]
Quantified Difference	The target compound's apparent Wnt inhibitory activity is fully explained by its 30 nM Fluc inhibition, not a specific Wnt effect.
Conditions	Firefly luciferase biochemical assay; HEK293 cell-based TOPFlash luciferase reporter assay for Wnt activity; qPCR and FZD7 BRET biosensor for orthogonal Wnt pathway validation [1].

Why This Matters

For scientists, this evidence is critical for experimental design, as the compound will produce a false positive in any luciferase-based assay, invalidating results.

• [1] Kozielewicz P, et al. A Putative Frizzled 7‑Targeting Compound Acts as a Firefly Luciferase Inhibitor. J Med Chem. 2024;67(24):22332-22341. View Source
• [2] Mallinger A, et al. Discovery of Potent, Orally Bioavailable, Small-Molecule Inhibitors of WNT Signaling from a Cell-Based Pathway Screen. J Med Chem. 2015;58(4):1717-1735. View Source
• [3] Adooq. CCT251545 Technical Datasheet. View Source

Absence of Wnt Pathway Activity in Orthogonal Assays

When evaluated in orthogonal, Fluc-independent assays, Wnt pathway inhibitor 5 (Compound 28) showed no ability to inhibit Wnt signaling. Specifically, it failed to block WNT-3A-induced transcription of Axin2, a direct Wnt target gene, as measured by quantitative PCR (qPCR) [1]. This is in direct contrast to many validated Wnt pathway inhibitors. For instance, IWR-1 (IC50 180 nM) stabilizes Axin2 protein levels , and CCT036477 (a structurally related compound) has been shown to block Wnt target gene expression [2], demonstrating true on-pathway activity.

Evidence Dimension	Inhibition of WNT-3A-induced transcription of the Wnt target gene Axin2
Target Compound Data	No inhibition of Axin2 mRNA expression [1]
Comparator Or Baseline	IWR-1: Increases Axin2 protein levels by stabilizing the destruction complex . CCT036477: Blocks expression of Wnt target genes including Axin2 [2].
Quantified Difference	The target compound shows a complete lack of effect on a key Wnt target gene, a functional hallmark of genuine pathway inhibition.
Conditions	HEK293 cells stimulated with WNT-3A; Axin2 mRNA levels measured by quantitative PCR [1].

Why This Matters

This evidence confirms that the compound lacks functional activity against the Wnt pathway, making it unsuitable for any research aimed at modulating Wnt signaling.

• [1] Kozielewicz P, et al. A Putative Frizzled 7‑Targeting Compound Acts as a Firefly Luciferase Inhibitor. J Med Chem. 2024;67(24):22332-22341. View Source
• [2] Krackeler Scientific. CCT036477 Technical Datasheet. View Source

Absence of FZD7 Receptor Modulation in a Live-Cell Biosensor Assay

Compound 28 was originally identified through a virtual screen for Frizzled 7 (FZD7) inhibitors [1]. However, when tested in a Fluc-independent FZD7-focused bioluminescence resonance energy transfer (BRET) biosensor assay, which directly measures ligand-induced receptor conformational changes, the compound showed no ability to inhibit the dynamics of FZD7 [1]. This stands in contrast to the behavior of other Wnt pathway modulators that directly target Frizzled receptors, such as the peptide antagonist Box-5, which impairs Wnt-5a activity [2].

Evidence Dimension	Inhibition of WNT-3A-induced conformational dynamics in the Frizzled 7 receptor
Target Compound Data	No inhibition of FZD7 conformational change in a BRET biosensor assay [1]
Comparator Or Baseline	Box-5 (a peptide Wnt-5a antagonist): Impairs Wnt-5a activity and malignant melanoma metastasis in vivo [2]
Quantified Difference	The target compound shows no measurable effect on its purported molecular target, unlike other Frizzled-targeting agents.
Conditions	HEK293 cells expressing FZD7 BRET biosensor; stimulation with WNT-3A [1].

Why This Matters

For researchers interested in targeting the Frizzled family of receptors, this data definitively demonstrates that Wnt pathway inhibitor 5 is not a useful chemical tool for this purpose.

• [1] Kozielewicz P, et al. A Putative Frizzled 7‑Targeting Compound Acts as a Firefly Luciferase Inhibitor. J Med Chem. 2024;67(24):22332-22341. View Source
• [2] WntResearch AB. Box-5 Patent Announcement, 2014. View Source

Validated Applications for Wnt Pathway Inhibitor 5 Based on Its True Mechanism

Use as a Control Firefly Luciferase Inhibitor in Assay Development

Given its potent and well-characterized inhibition of firefly luciferase (Fluc) with an IC50 of 30 nM, Wnt pathway inhibitor 5 can serve as a valuable positive control compound in the development and validation of any assay utilizing Fluc as a reporter [1]. It is particularly useful for counter-screening experiments designed to identify and eliminate false-positive hits from high-throughput screens that rely on luciferase technology [1].

A Reference Compound for Studying Wnt Pathway Assay Artifacts

This compound is an ideal reference tool for research groups studying the inherent pitfalls of luciferase-based reporter assays for the Wnt pathway. It can be used to demonstrate the necessity of orthogonal validation methods, such as qPCR for target gene expression or receptor biosensors, when characterizing new 'hits' from TOPFlash or similar screens [1].

Not Recommended for Any Wnt Pathway-Specific Research

Based on the clear evidence that Wnt pathway inhibitor 5 (Compound 28) lacks any genuine Wnt pathway inhibitory activity in orthogonal assays, it is strongly advised against using this compound for any research intended to modulate Wnt signaling [1]. Its use will inevitably lead to false conclusions and wasted resources [1]. Validated alternatives, such as IWR-1, IWP-2, or CCT251545, should be procured instead [2].

• [1] Kozielewicz P, et al. A Putative Frizzled 7‑Targeting Compound Acts as a Firefly Luciferase Inhibitor. J Med Chem. 2024;67(24):22332-22341. View Source
• [2] Mallinger A, et al. Discovery of Potent, Orally Bioavailable, Small-Molecule Inhibitors of WNT Signaling from a Cell-Based Pathway Screen. J Med Chem. 2015;58(4):1717-1735. View Source